Cas no 350686-32-7 (1,2-Benzenediol, 3-(2-phenylethyl)- (9CI))

1,2-Benzenediol, 3-(2-phenylethyl)- (9CI) structure
350686-32-7 structure
Product Name:1,2-Benzenediol, 3-(2-phenylethyl)- (9CI)
CAS No:350686-32-7
MF:C14H14O2
MW:214.259764194489
CID:302816
PubChem ID:19910380
Update Time:2025-04-19

1,2-Benzenediol, 3-(2-phenylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 3-(2-phenylethyl)- (9CI)
    • 3-(2-phenylethyl)benzene-1,2-diol
    • SCHEMBL1426622
    • 3-phenylethylcatechol
    • 1,2-benzenediol,3-(2-phenylethyl)-
    • phenylethylpyrocatechol
    • 350686-32-7
    • Inchi: 1S/C14H14O2/c15-13-8-4-7-12(14(13)16)10-9-11-5-2-1-3-6-11/h1-8,15-16H,9-10H2
    • InChI Key: CARAGGJGMNFWBG-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1CCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 214.099379685g/mol
  • Monoisotopic Mass: 214.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 40.5Ų
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